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Performance Data of IEICO-family Acceptors

The table below consolidates experimental data for IEICO-related acceptors in organic solar cells,

highlighting the high efficiency achieved by i-IEICO-2F.

Non-Fullerene
Acceptor

Polymer
Donor

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(VOC)

Short-
Circuit
Current
Density
(JSC)

Fill Factor
(FF)

Citation
/ Source

i-IEICO-2F J52 12.86% Information

not
specified in

abstract

Information

not specified
in abstract

Information

not
specified in

abstract

[1]

i-IEICO-F3 J52 7.65% Information

not
specified in

abstract

Information

not specified
in abstract

Information

not
specified in

abstract

[1]

IEICO-4F PTB7-

Th:BIT-
4F-T

14.0% 0.723 V 27.30

mA/cm²

70.9% [2] [3]
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Non-Fullerene
Acceptor

Polymer
Donor

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(VOC)

Short-
Circuit
Current
Density
(JSC)

Fill Factor
(FF)

Citation
/ Source

IEICO-4F (in
ternary blend)

PTB7-Th ~14% 0.723 V 27.3
mA/cm²

0.709 [2]

IEICO-4F (in
photodetector)

N/A Responsivity:
8.32 A/W

N/A N/A N/A [4]

Key Experimental Protocols

To validate and reproduce the high performance of these materials, the following experimental details are

crucial.

Device Fabrication for i-IEICO-2F Solar Cells: The reported efficiency of 12.86% was achieved in

a standard polymer solar cell device structure [1]. The active layer consisted of the fluorinated polymer

donor J52 and the small-molecule acceptor i-IEICO-2F. The study emphasized that the specific

position of the fluorine atom on the molecular end-group significantly impacted molar absorptivity,

charge recombination dynamics, and crystallinity, leading to the superior performance of i-IEICO-2F

over its isomer i-IEICO-F3 [1].

Device Fabrication for IEICO-4F Ternary Solar Cells: The 14.0% efficient cell had a structure of

ITO/ZnO/PTB7-Th:BIT-4F-T:IEICO-4F/MoOx/Ag [3]. The active layer was a ternary blend using

PTB7-Th as the primary donor, IEICO-4F as the acceptor, and a small amount of a second donor,

BIT-4F-T. BIT-4F-T acted as both a sensitizer to broaden the absorption spectrum and a processing

aid to optimize the blend morphology, which enhanced all photovoltaic parameters [3].

Photodetector Fabrication with IEICO-4F: The high-performance photodetector was based on an

IEICO-4F/WSe2 heterojunction [4]. Researchers optimized the device by tuning the thickness of the

IEICO-4F layer. The optimal thickness of 6.0 nm resulted in efficient charge transfer, quantified by the
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complete quenching of WSe2's photoluminescence. This yielded a high responsivity of 8.32 A/W and a

specific detectivity of 4.65 × 1011 Jones under 808 nm illumination [4].

Pathways for Further Validation

Since standardized certification data for IEICO-2F was not located, the following flowchart outlines a

strategy to gather comprehensive validation evidence.

Goal: Validate IEICO-2F Efficiency

Conduct Systematic Literature Review

Perform Independent Lab Validation

Search specialized databases:
• PubMed/PMC
• Web of Science

• Scopus

Compile Comparative Guide
with Sourced and Experimental Data

Current-Voltage (J-V)
Measurement under

standard test conditions

Analyze reported
device parameters

External Quantum Efficiency (EQE)
Spectrum Measurement

Long-term Stability
and Aging Tests
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The academic performance data for i-IEICO-2F is promising. For official certification or to include IEICO-

2F in a product guide, I suggest:

Contacting suppliers like Sigma-Aldrich [5] or 1-Material [6] directly to inquire about available
certification documents or detailed test reports.

Following the validation pathway in the diagram, which involves a thorough literature review and
independent laboratory testing to build a comprehensive dataset.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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